
Physicochemical Properties of 2-(2-
Methylazetidin-2-yl)ethanol: A Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-(2-Methylazetidin-2-yl)ethanol

Cat. No.: B2427712 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Direct experimental data for the physicochemical properties of 2-(2-
Methylazetidin-2-yl)ethanol is not readily available in public databases. This guide utilizes

data for the closely related isomer, 2-(1-Methylazetidin-3-yl)ethanol, for illustrative purposes

and provides general experimental protocols for the determination of key physicochemical

parameters. It is crucial to note that properties can vary significantly between isomers.

Introduction
Azetidine scaffolds are of significant interest in medicinal chemistry due to their unique

conformational constraints and their role as bioisosteres for other cyclic and acyclic moieties.

The substituent pattern on the azetidine ring plays a critical role in modulating the

physicochemical and pharmacological properties of the molecule. This technical guide focuses

on the physicochemical properties of 2-(2-Methylazetidin-2-yl)ethanol, a substituted azetidine

of potential interest in drug discovery and development.

Physicochemical Properties
The following table summarizes the predicted and experimental physicochemical properties of

the related isomer, 2-(1-Methylazetidin-3-yl)ethanol. These values can serve as an estimation

for 2-(2-Methylazetidin-2-yl)ethanol, but experimental verification is essential.
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Property
Value (for 2-(1-
Methylazetidin-3-
yl)ethanol)

Data Type

Molecular Formula C₆H₁₃NO -

Molecular Weight 115.17 g/mol [1] Calculated

CAS Number 1363381-66-1[1] -

Melting Point Not available -

Boiling Point Not available -

pKa Not available -

logP Not available -

Solubility Not available -

Experimental Protocols
Accurate determination of physicochemical properties is fundamental for drug development.

Below are detailed methodologies for key experimental procedures.

Melting Point Determination
The melting point of a solid is the temperature at which it changes state from solid to liquid. For

a pure substance, the melting point is a sharp, well-defined temperature. Impurities typically

depress and broaden the melting point range.

Experimental Workflow: Melting Point Determination

Sample Preparation Measurement

Dry the solid sample Finely powder the sample Pack into a capillary tube (2-3 mm height) Place capillary in melting point apparatusInsert Sample Heat rapidly for approximate range finding Cool and prepare a new sample Heat slowly (1-2 °C/min) near the expected melting point Record the temperature range from the first drop of liquid to complete liquefaction
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Caption: Workflow for determining the melting point of a solid sample.

Boiling Point Determination
The boiling point of a liquid is the temperature at which its vapor pressure equals the pressure

surrounding the liquid. It is a key indicator of volatility.

Experimental Workflow: Boiling Point Determination (Thiele Tube Method)

Apparatus Setup Heating and Observation

Add liquid sample to a small test tube Invert a sealed capillary tube into the sample Attach the test tube to a thermometer Place the assembly in a Thiele tube containing oil Gently heat the side arm of the Thiele tubeBegin Heating Observe for a continuous stream of bubbles from the capillary Remove heat and allow to cool slowly Record the temperature when the liquid just begins to enter the capillary tube

Click to download full resolution via product page

Caption: Procedure for boiling point determination using the Thiele tube method.

pKa Determination
The pKa is a measure of the acidity or basicity of a compound. It is the pH at which the

compound is 50% ionized and 50% non-ionized.

Experimental Workflow: pKa Determination (Potentiometric Titration)
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Preparation

Titration

Data Analysis

Calibrate pH meter with standard buffers Prepare a standard solution of the analyte Place analyte solution in a beaker with a stir barStart Titration

Prepare standardized titrant (acid or base)

Immerse pH electrode in the solution Add titrant in small, precise increments
Record pH after each addition

Record

Plot pH versus volume of titrant addedGenerate Titration Curve Determine the equivalence point (inflection point) The pH at half the equivalence point volume is the pKa

Preparation Partitioning Analysis

Pre-saturate octan-1-ol with water and water with octan-1-ol Prepare a stock solution of the compound Add a known amount of stock solution to a mixture of the two phasesStart Partitioning Shake vigorously to allow for partitioning Centrifuge to separate the layers Carefully sample both the aqueous and organic layersAnalyze Phases Determine the concentration of the compound in each layer (e.g., by UV-Vis or LC-MS) Calculate logP = log([concentration in octanol]/[concentration in water])

Equilibration Phase Separation Quantification

Add excess solid compound to a known volume of aqueous buffer Agitate at a constant temperature for a sufficient time to reach equilibrium (e.g., 24-48 hours) Separate the undissolved solid from the saturated solution (e.g., by filtration or centrifugation)Reach Equilibrium Take a known volume of the clear supernatantAnalyze Saturated Solution Determine the concentration of the dissolved compound using a suitable analytical method (e.g., HPLC, UV-Vis)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b2427712#physicochemical-properties-of-2-2-
methylazetidin-2-yl-ethanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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